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This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing for and successfully navigating the

semi-annual Institutional Animal Care and Use Committee (IACUC) facility inspections. Find

answers to frequently asked questions and troubleshooting tips to ensure your laboratory

remains compliant and your research proceeds smoothly.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of a semi-annual IACUC facility inspection?

A: The primary purpose of these inspections, mandated by the Animal Welfare Act and Public

Health Service (PHS) Policy, is to ensure the humane care and use of laboratory animals.[1][2]

The inspection team verifies that animal care and use activities align with the approved

protocols and adhere to institutional policies and federal regulations.[3][4][5] This process helps

maintain a high-quality animal care program and ensures the safety of both the animals and

laboratory personnel.[4]

Q2: Who conducts the IACUC inspection?

A: A subcommittee of the IACUC, which must consist of at least two voting members, conducts

the inspections.[1][3] The team may also include the attending veterinarian, an IACUC staff

member, and representatives from Environmental Health and Safety.[1][6]

Q3: What areas are subject to inspection?
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A: All areas where live vertebrate animals are housed for more than 12-24 hours or where

animal procedures are conducted are subject to inspection.[3][7][8] This includes animal

housing rooms, surgical suites, laboratories, and any vehicles used for animal transport.[2][3]

Q4: How will I be notified of an upcoming inspection?

A: The IACUC office will typically notify the Principal Investigator (PI) via email several weeks in

advance of the scheduled inspection, providing a date and an approximate time.[5][8] While

most inspections are announced, "unannounced" inspections can also occur.[3]

Q5: Do I need to be present for the inspection?

A: It is highly recommended that the PI or a knowledgeable laboratory representative, such as

a lab manager or lead researcher, be present during the inspection.[3][8] This individual should

be able to answer questions about the research being conducted and locate necessary

documentation.[3][4]

Q6: What key areas will the inspection team focus on?

A: The inspection team will assess a wide range of items to ensure compliance. Key areas of

focus include:

Protocol Adherence: Verification that all procedures involving live animals are described in

an approved IACUC protocol.[4]

Personnel Training: Confirmation that all individuals working with animals are listed on the

protocol and have completed the required training.[3][4]

Animal Health and Housing: Evaluation of the general health of the animals, cage conditions,

and proper environmental enrichment.[9]

Drug and Chemical Storage: Proper labeling, storage, and expiration date monitoring of all

pharmaceuticals and chemicals used in animal procedures.[3][9]

Record Keeping: Availability and accuracy of records for surgery, anesthesia, post-operative

care, and controlled substances.[3][4]
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Facility Maintenance: Cleanliness and good repair of animal housing and procedure areas.

[3][9]

Safety: Presence of appropriate signage, personal protective equipment (PPE), and

adherence to safety protocols.[9]

Troubleshooting Guide: Common Inspection
Findings and Solutions
This section addresses specific issues that are frequently identified during IACUC inspections

and provides actionable solutions to prevent and resolve them.
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Finding/Issue Potential Consequences
Troubleshooting/Corrective

Action

Expired Drugs or Medical

Supplies

Use of expired materials can

compromise animal welfare

and research integrity. This is a

common and easily avoidable

deficiency.

Regularly check the expiration

dates on all drugs, sutures,

and other medical supplies.

Discard expired items or

clearly label them "EXPIRED -

Not for Use in Animals" and

store them separately from in-

date stock.[4] Implement a

"first-in, first-out" inventory

system.

Incomplete or Inaccurate

Record Keeping

Missing or poorly maintained

records for surgery,

anesthesia, or controlled

substances can lead to

questions about proper animal

monitoring and drug tracking.

Ensure all records are filled out

completely and legibly at the

time the procedure is

performed.[3] Use

standardized forms and make

sure all lab members are

trained on proper

documentation. Keep records

organized and readily

accessible for inspection.[8]

Discrepancies Between

Protocol and Practice

Performing procedures not

described in the approved

IACUC protocol is a significant

compliance issue.

Before initiating any new

procedure, review the

approved protocol. If a

modification is needed, submit

an amendment to the IACUC

for approval. Ensure all lab

personnel are familiar with the

procedures detailed in the

currently approved protocol.[9]

Improper Aseptic Technique for

Survival Surgery

Inadequate aseptic technique

can lead to post-operative

infections and compromise

animal welfare.

Ensure surgical instruments

are properly sterilized (e.g.,

autoclaved) before each

surgery.[10] Maintain a sterile
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field during the procedure and

use appropriate methods for

sterilizing instruments between

animals in series, such as a

bead sterilizer.[10]

Lack of Personnel Training

Documentation

The IACUC needs to verify that

everyone handling animals is

adequately trained.

Maintain a training log for all

laboratory staff that details

their proficiency in specific

animal procedures.[3] Ensure

all personnel have completed

required institutional training

and are enrolled in the

Occupational Health and

Safety Program.[3][4]

Experimental Protocols: Key Considerations During
Inspection
The IACUC will often review specific experimental protocols in detail. Below are key aspects of

common procedures that inspectors will scrutinize.

Survival Surgery
Aseptic Technique: The method for sterilizing instruments and maintaining a sterile field will

be examined.[10]

Anesthesia and Analgesia: Records must show that appropriate anesthetics and analgesics

were administered according to the approved protocol.[10]

Post-operative Monitoring: Documentation of animal monitoring during recovery from

anesthesia is crucial. Animals must be monitored until they are fully recovered.[10]

Euthanasia
Method: The method of euthanasia must be consistent with the AVMA Guidelines on

Euthanasia and the approved IACUC protocol.[4]
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Confirmation of Death: The procedure for confirming death must be clearly described and

followed.

Equipment Maintenance: If physical methods of euthanasia are used (e.g., CO2 chamber,

guillotine), the equipment must be well-maintained and functioning properly.

Visualizing the Inspection Process
The following diagrams illustrate the typical workflow of a semi-annual IACUC facility inspection

and a decision-making process for addressing inspection findings.

Pre-Inspection
Inspection Day

Post-Inspection

IACUC Office Sends
Inspection Notification to PI

PI & Lab Staff Prepare:
- Clean & Organize
- Review Protocols

- Check Expiration Dates
- Organize Records

~2 Weeks Prior
IACUC Team Arrives

Facility & Document Review
- Interview Lab Staff

- Observe Procedures (if any)

Verbal Debriefing with
PI or Lab Representative

IACUC Office Sends
Official Inspection Report

PI Submits Corrective
Action Plan (if needed)

Deficiencies Noted
Inspection Closed

No Deficiencies

IACUC Verifies Corrections

Corrections Adequate

Click to download full resolution via product page

Caption: Workflow of the semi-annual IACUC facility inspection process.
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Inspection Finding Identified

Is it a threat to
animal health or safety?

Classified as
'Significant Deficiency'

Yes
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No

Immediate Corrective
Action Required

Reported to
Institutional Official (IO)

Develop & Submit
Corrective Action Plan
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Caption: Decision tree for classifying and resolving IACUC inspection findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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